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Introduction
Gamma titanium aluminides (γ-TiAl) are a class of intermetallic compounds that possess a

unique combination of low density, high specific strength, good elevated temperature strength,

and excellent creep and oxidation resistance. These properties make them highly attractive for

applications in the aerospace and automotive industries, particularly for components such as

low-pressure turbine blades, turbocharger wheels, and engine valves, where weight reduction

and high-temperature performance are critical. However, the inherent brittleness and high

reactivity of γ-TiAl alloys in the molten state present significant challenges for conventional

casting processes. This document provides detailed application notes and protocols for the

primary casting methods employed for γ-TiAl alloys: investment casting, centrifugal casting,

and permanent mold casting.

Investment Casting
Investment casting, also known as the lost-wax process, is the most widely used method for

producing complex, near-net-shape γ-TiAl components.[1][2] This process allows for intricate
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designs with good dimensional accuracy and surface finish, minimizing the need for extensive

post-cast machining, which is challenging for these brittle materials.[3]

Experimental Protocol: Investment Casting of γ-TiAl
This protocol outlines the key steps for the investment casting of a typical γ-TiAl alloy, such as

Ti-48Al-2Cr-2Nb or Ti-47Al-2Cr-2Nb.

1.1.1 Materials and Equipment:

Wax Pattern: A precision-engineered wax replica of the final component.[4]

Ceramic Slurry: A refractory slurry, typically composed of zirconia or yttria-based ceramics, to

form the primary face coat.[1][2] Alumina and silica can be used for backup layers.[2]

Refractory Stucco: Coarse ceramic particles for building shell thickness.

Melting Furnace: A vacuum induction melting (VIM) furnace, often with a water-cooled

copper crucible (skull melting) or a high-purity calcia crucible, is recommended to minimize

contamination.[1][5] Zirconia crucibles are generally unsuitable due to their reactivity with

molten γ-TiAl.[1][5]

Pouring System: A vacuum or inert gas environment is crucial to prevent reaction with

atmospheric gases.[6]

De-waxing System: Autoclave or flash-fire furnace.

Shell Knockout and Finishing Equipment: Vibratory hammers, sandblasting, etc.

1.1.2 Procedure:

Pattern Assembly: Create a wax pattern of the desired component. For multiple parts,

assemble patterns onto a central wax sprue to form a "tree".[7]

Shell Building:

Dip the wax tree into the primary ceramic slurry to create the face coat, which will define

the surface finish of the casting.[6]
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Withdraw the tree and drain the excess slurry.

Immediately apply a fine refractory stucco to the wet slurry.

Allow the coat to dry completely under controlled temperature and humidity.

Repeat the dipping and stuccoing process with progressively coarser backup materials

until the desired shell thickness is achieved (typically 6-8 layers).[4]

De-waxing: Remove the wax pattern from the ceramic shell, usually in a steam autoclave or

a flash-fire furnace, leaving a hollow mold cavity.[4]

Mold Firing: Heat the ceramic mold to a high temperature (e.g., 1000°C) to cure the ceramic

and burn out any residual wax.[4][8] The mold is then cooled to the desired pouring

temperature.[8]

Melting and Pouring:

Place the γ-TiAl charge material into the crucible of the vacuum furnace.

Evacuate the furnace chamber and backfill with high-purity argon.

Melt the alloy using induction heating. A slight superheat is necessary to ensure mold

filling, but excessive superheat can increase reactivity.[1][5]

Pour the molten metal into the preheated ceramic mold in a vacuum or a controlled argon

atmosphere.[1][5] A quiescent pouring manner is preferred to minimize turbulence-induced

gas bubbles.[1][5]

Cooling and Solidification: Allow the casting to cool and solidify within the mold. The cooling

rate will influence the resulting microstructure.

Shell Removal and Finishing:

Break away the ceramic shell from the casting.[7]

Cut the individual castings from the tree.
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Perform finishing operations such as gate removal and surface cleaning.

Data Presentation: Casting Defects and Mitigation in
Investment Casting

Casting Defect Cause Mitigation Strategy Reference

Misrun

Low melt superheat,

rapid cooling,

turbulent pouring in

argon.

Increase melt

superheat, preheat

the mold, pour in a

vacuum, employ

quiescent pouring.

[1][5]

Gas Porosity

Turbulence-induced

gas bubbles,

dissolved gases in the

melt.

Pour in a quiescent

manner, utilize

vacuum casting to

remove dissolved

gases.

[1][5]

Shrinkage Porosity
Inadequate feeding

during solidification.

Optimize gating and

riser design, apply Hot

Isostatic Pressing

(HIP) post-casting.

[1]

Cracking

High thermal stresses

during cooling due to

differences in thermal

expansion coefficients

between the alloy and

the mold.

Use specialized

ceramic molds with

optimized thermal

properties.

[2]

Inclusions

Reaction with crucible

or mold materials,

impurities in the

charge.

Use high-purity, non-

reactive crucible

materials (e.g., calcia,

water-cooled copper),

maintain a clean

melting environment.

[1][5]

Centrifugal Casting
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Centrifugal casting utilizes rotational forces to distribute molten metal into a mold. This process

can produce castings with a dense, fine-grained structure and reduced porosity.[9] It is

particularly suitable for producing rotationally symmetric components.

Experimental Protocol: Centrifugal Casting of γ-TiAl
2.1.1 Materials and Equipment:

Mold: A cylindrical mold, typically made of graphite or a suitable ceramic, capable of high-

speed rotation.[10][11]

Melting Furnace: A vacuum induction furnace is typically used to melt the γ-TiAl alloy.[8]

Centrifugal Casting Machine: A machine capable of rotating the mold at controlled speeds

(typically 300-3000 RPM) during pouring and solidification.[12]

Pouring System: A ladle or crucible to transfer the molten metal to the rotating mold.

2.1.2 Procedure:

Mold Preparation:

Clean the inner surface of the mold to remove any contaminants.

Apply a refractory coating (e.g., a ceramic slurry) to the mold's inner surface to protect it

from the molten metal and act as a release agent.[10]

Preheat the mold to the desired temperature.

Melting: Melt the γ-TiAl alloy in a vacuum induction furnace as described in the investment

casting protocol.

Pouring and Spinning:

Begin rotating the mold at the predetermined speed.

Pour the molten metal into the rotating mold through a central pouring basin.[12]

The centrifugal force will distribute the molten metal against the mold wall.[10]
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Solidification: Continue rotating the mold until the casting has fully solidified. The rotation

helps to ensure directional solidification from the outer surface inward.

Casting Removal: Stop the rotation and remove the solidified casting from the mold.

Finishing: Perform any necessary finishing operations, such as removing the inner surface

layer which may contain impurities.[10]

Visualization: Centrifugal Casting Process Workflow

Mold Preparation
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(Vacuum Induction Furnace)
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(Under Centrifugal Force) Casting Removal Finishing
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Caption: Workflow for the centrifugal casting of gamma titanium aluminides.

Permanent Mold Casting
Permanent mold casting, also known as gravity casting, uses reusable molds typically made

from steel or cast iron.[13][14] This method offers higher production rates and can result in a

finer grain structure compared to sand casting due to the higher thermal conductivity of the

mold.[7][14] While less common for the highly reactive γ-TiAl, advancements in mold coatings

are making this a more viable, lower-cost option.[15]

Experimental Protocol: Permanent Mold Casting of γ-
TiAl
3.1.1 Materials and Equipment:

Permanent Mold: Reusable mold made of H13 steel or high-density graphite.[4][15]
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Mold Coating: A protective, non-reactive ceramic coating (e.g., ZrO2) is essential to prevent

reaction between the molten γ-TiAl and the metallic mold.[15]

Melting Furnace: Induction skull melting (ISM) system is suitable.[15]

Pouring System: Gravity tilt-pour system is often used to control the filling of the mold with

minimal turbulence.[15][16]

Mold Preheating System: A furnace or torch to preheat the mold.

3.1.2 Procedure:

Mold Preparation:

Thoroughly clean the mold surfaces.

Apply a uniform layer of the protective ceramic coating.

Preheat the mold to a specific temperature (e.g., 300-700°F or higher for titanium alloys)

to improve mold filling and reduce thermal shock.[9][15]

Melting: Melt the γ-TiAl alloy in the induction skull melting system under vacuum or in an

inert atmosphere.

Pouring:

Transfer the molten alloy to the pouring cup of the casting machine.

Tilt the machine to allow the molten metal to flow into the mold cavity in a controlled

manner.[16]

Solidification: Allow the casting to solidify within the mold. The rapid cooling in the metallic

mold will lead to a finer grain structure.

Casting Ejection: Once solidified, open the mold halves and eject the casting.[14]

Finishing: Remove gates and risers and perform any other necessary finishing operations.
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Visualization: Comparison of Casting Methods
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Caption: Advantages and disadvantages of different γ-TiAl casting methods.

Post-Casting Treatments
As-cast γ-TiAl components often contain defects such as shrinkage porosity and have a coarse

microstructure, which can be detrimental to their mechanical properties.[1][17] Therefore, post-

casting treatments are essential to improve the quality and performance of the final product.

Hot Isostatic Pressing (HIP)
HIP is a process that subjects the cast component to high temperature and isostatic gas

pressure, typically argon. This process is highly effective in closing and healing internal porosity

and voids, thereby improving the mechanical properties.[18][19]

4.1.1 Experimental Protocol: HIP of Cast γ-TiAl

Loading: Place the as-cast γ-TiAl components into the HIP vessel.

Pressurization and Heating:

Pressurize the vessel with high-purity argon gas.

Simultaneously heat the vessel to the desired temperature.
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Typical HIP parameters for γ-TiAl are a temperature of 1200-1260°C and a pressure of

172-200 MPa, held for 3-4 hours.[18][19]

Cooling: Cool the components back to room temperature. The cooling rate can influence the

final microstructure.[18]

Heat Treatment
Subsequent heat treatments are performed to tailor the microstructure of the γ-TiAl alloy to

achieve a desired balance of mechanical properties. The two most common microstructures

are the duplex and the fully lamellar structures.[15]

Duplex Microstructure: Consists of fine equiaxed γ grains and a smaller volume fraction of

lamellar (α₂ + γ) grains. This structure generally offers good tensile strength and ductility.[20]

It can be obtained by heat treatment in the α + γ phase field.[20]

Fully Lamellar Microstructure: Composed entirely of lamellar (α₂ + γ) grains. This structure

typically provides superior fracture toughness and creep resistance but lower ductility.[20] It

is achieved by heat treatment above the α-transus temperature.[20]

4.2.1 Experimental Protocol: Heat Treatment for Duplex and Fully Lamellar Microstructures

Solution Treatment:

For Duplex Structure: Heat the HIPed component to a temperature within the α + γ phase

field (e.g., 1275-1325°C) and hold for a specified time.[20]

For Fully Lamellar Structure: Heat the HIPed component to a temperature just above the

α-transus to dissolve all γ phase, followed by controlled cooling.[20]

Cooling: The cooling rate from the solution treatment temperature is critical in determining

the final microstructure, particularly the lamellar spacing.

Stabilization/Aging: A subsequent lower-temperature aging treatment may be applied to

stabilize the microstructure and precipitate strengthening phases.
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Data Presentation: Mechanical Properties of Cast and
Treated γ-TiAl Alloys
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Alloy

Composition
Condition

Yield

Strength

(MPa)

Ultimate

Tensile

Strength

(MPa)

Elongation

(%)
Reference

Ti-47Al-2Cr-

2Nb

As-cast

(melted in

CaO crucible)

- 465 -

Ti-47Al-2Cr-

2Nb

As-cast

(melted in

Y2O3

crucible)

- 484 -

Ti-47Al-2Cr-

2Nb

As-cast

(melted in

cold crucible)

- 580 -

Ti-47Al-2Cr-

2Nb
As-cast - 405.06 0.66 [20]

Ti-47Al-2Cr-

2Nb

Heat Treated

(1400°C/60mi

n, air cooled)

- 359.54 2.04 [20]

Ti-48Al-2Cr-

2Nb
As-cast 482 - 0.3 [18]

Ti-48Al-2Cr-

2Nb

Stepped-

cyclic heat

treatment

650 - 0.71 [18]

Ti-48Al-2Nb-

2Cr

Directed

Energy

Deposition

(as-

fabricated)

- 545 ± 9 (RT)
1.50 ± 0.47

(RT)

Ti-48Al-2Nb-

2Cr

Directed

Energy

Deposition

- 471 ± 37

(760°C)

1.50 ± 0.45

(760°C)
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(as-

fabricated)

Note: Mechanical properties are highly dependent on the specific casting parameters, post-

processing, and testing conditions.

Visualization: Post-Casting Processing Workflow

As-Cast Component
(with porosity and coarse microstructure)

Hot Isostatic Pressing (HIP)
(Closes internal porosity)

Heat Treatment
(Microstructure control)

Duplex Microstructure
(Good ductility & strength)

α + γ phase field

Fully Lamellar Microstructure
(High toughness & creep resistance)

> α-transus

Final Component

Click to download full resolution via product page

Caption: Sequential workflow for post-casting treatments of γ-TiAl.

Conclusion
The successful casting of gamma titanium aluminides requires careful control over the entire

manufacturing process, from mold design and melting to post-casting treatments. Investment
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casting remains the primary method for producing complex components, while centrifugal and

permanent mold casting offer advantages for specific geometries and production volumes.

Post-casting HIP and heat treatments are critical steps to eliminate defects and tailor the

microstructure to achieve the desired mechanical properties for demanding high-temperature

applications. The protocols and data presented in these notes provide a comprehensive guide

for researchers and engineers working with this advanced class of materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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